Cas no 936-58-3 (4-Phenyl-1-buten-4-ol)

4-Phenyl-1-buten-4-ol structure
4-Phenyl-1-buten-4-ol structure
Product Name:4-Phenyl-1-buten-4-ol
CAS No:936-58-3
MF:C10H12O
MW:148.201683044434
MDL:MFCD00039617
CID:804060
PubChem ID:220119
Update Time:2024-10-26

4-Phenyl-1-buten-4-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-2-propen-1-yl-
    • 4-Phenyl-1-buten-4-ol
    • 1-PHENYL-3-BUTEN-1-OL
    • 1-phenylbut-3-en-1-ol
    • 1-Phenyl-but-3-en-1-ol
    • RGKVZBXSJFAZRE-UHFFFAOYSA-N
    • NSC2410
    • UPENN_ABS_025
    • 1-Phenyl-3-buten-1-ol #
    • WSK_010
    • Benzenemethanol, .alpha.-2-propenyl-
    • NE41001
    • P1329
    • A9962
    • 3-Buten-1-ol, 1-phenyl- (7CI, 8CI)
    • Benzenemethanol, α-2-propenyl- (9CI)
    • α-2-Propen-1-ylbenzenemethanol (ACI)
    • 1-Hydroxy-1-phenyl-3-butene
    • 4-Hydroxy-4-phenyl-1-butene
    • 4-Phenyl-4-hydroxy-1-butene
    • NSC 2410
    • α-(Prop-2-en-1-yl)benzenemethanol
    • α-2-Propenylbenzenemethanol
    • α-Allylbenzyl alcohol
    • Benzenemethanol, alpha-2-propen-1-yl-
    • EN300-106199
    • alpha-2-Propenylbenzenemethanol
    • D92112
    • CHEBI:131375
    • NSC-2410
    • 936-58-3
    • 4-Phenyl-1-buten-4-ol, 97%
    • SCHEMBL96509
    • DTXSID50873266
    • Benzenemethanol, alpha-2-propenyl-
    • NCGC00161446-01
    • alpha-2-Propen-1-ylbenzenemethanol
    • D8Y58EE862
    • 3-Buten-1-ol, 1-phenyl-
    • 80735-94-0
    • AS-57544
    • MFCD00039617
    • CS-0230926
    • SY052128
    • DB-056453
    • AKOS004909699
    • MDL： MFCD00039617
    • Inchi： 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8,10-11H,1,6H2
    • InChI Key： RGKVZBXSJFAZRE-UHFFFAOYSA-N
    • SMILES： OC(CC=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.992 g/mL at 25 °C(lit.)
  • Boiling Point: 234 °C(lit.)
  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
  • Refractive Index: n20/D 1.53(lit.)
  • PSA: 20.23000
  • LogP: 2.29610
  • Solubility: Not determined

4-Phenyl-1-buten-4-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2

4-Phenyl-1-buten-4-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Phenyl-1-buten-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X72635-1g
1-PHENYL-3-BUTEN-1-OL
 936-58-3 ≥97%
1g
 ¥308.0 2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
535907-5G
4-Phenyl-1-buten-4-ol
 936-58-3
5g
 ¥1150.81 2023-12-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53466-5g
4-Phenyl-1-buten-4-ol, 97%
 936-58-3 97%
5g
 ￥2178.00 2023-01-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53466-25g
4-Phenyl-1-buten-4-ol, 97%
 936-58-3 97%
25g
 ￥7643.00 2023-01-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1329-5G
1-Phenyl-3-buten-1-ol
 936-58-3 >97.0%(GC)
5g
 ¥920.00 2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
WI222-1g
4-Phenyl-1-buten-4-ol
 936-58-3 97.0%(GC)
1g
 ￥391.0 2022-06-10
abcr
AB348629-5 g
4-Phenyl-1-buten-4-ol, 97%; .
 936-58-3 97%
5g
 €108.80 2023-06-20
abcr
AB348629-25 g
4-Phenyl-1-buten-4-ol, 97%; .
 936-58-3 97%
25g
 €361.00 2023-06-20
TRC
P319578-500mg
4-Phenyl-1-buten-4-ol
 936-58-3
500mg
 $64.00 2023-05-17
TRC
P319578-1g
4-Phenyl-1-buten-4-ol
 936-58-3
1g
 $ 80.00 2022-06-03

4-Phenyl-1-buten-4-ol Production Method

Production Method 1

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Tetrahydrofuran ,  Water
Reference
Magnesium-Mediated Carbon-Carbon Bond Formation in Aqueous Media: Barbier-Grignard Allylation and Pinacol Coupling of Aldehydes
Zhang, Wen-Chun; Li, Chao-Jun, Journal of Organic Chemistry, 1999, 64(9), 3230-3236

Production Method 2

1730-25-2 1730-25-2
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Solvents: Diethyl ether ;  10 min, 0 °C; 2 - 3 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  10 min, 0 °C
Reference
Double Prins Cyclisation Enabled Rapid Access to α,ω-Hydroxytetrahydropyrans
Trevorrow, Jonathan; O'Kearney-McMullan, Anne; Miller Potucka, Lucie ; Dobbs, Adrian P., European Journal of Organic Chemistry, 2022, 2022(40),

Production Method 3

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Zinc Solvents: Tetrahydrofuran ;  4 h, rt
Reference
Bronsted Acid-Mediated Domino One-Pot Dual C-C Bond Formation: Chemoselective Synthesis of Fused Tricyclic Ketones
Niharika, Pedireddi; Ramulu, Bokka Venkat; Satyanarayana, Gedu, ACS Omega, 2018, 3(1), 218-228

Production Method 4

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Tin Catalysts: Ammonium nitrate ,  Silver nitrate Solvents: Water ;  3 h, rt
Reference
Silver-tin mediated allylations in aqueous media
Andreiadis, Eugen; Marton, George; Marton, Anca, Revue Roumaine de Chimie, 2006, 51(7-8), 629-634

Production Method 5

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Catalysts: Tetraphenylporphyrin ,  Palladium diacetate Solvents: Water ;  30 min, rt
1.2 Reagents: Indium bromide (InBr) ;  4.5 h, rt
Reference
Investigation of the aqueous transmetalation of π-allylpalladium with indium salt: the use of the Pd(OAc)2-TPPTS catalyst
Fontana, Gianfranco; Lubineau, Andre; Scherrmann, Marie-Christine, Organic & Biomolecular Chemistry, 2005, 3(8), 1375-1380

Production Method 6

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Water ;  10 h, rt
Reference
A recyclable electrochemical allylation in water
Zha, Zhenggen; Hui, Ailing; Zhou, Yuqing; Miao, Qian; Wang, Zhiyong; et al, Organic Letters, 2005, 7(10), 1903-1905

Production Method 7

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Tin Solvents: Water ;  6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Barbier-type reaction mediated with tin nano-particles in water
Zha, Zhenggen; Qiao, Shu; Jiang, Jiaoyang; Wang, Yusong; Miao, Qian; et al, Tetrahedron, 2005, 61(9), 2521-2527

Production Method 8

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ,  Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Unexpected Barbier-Grignard Allylation of Aldehydes with Magnesium in Water
Li, Chao-Jun; Zhang, Wen-Chun, Journal of the American Chemical Society, 1998, 120(35), 9102-9103

Production Method 9

100-52-7 100-52-7
74348-96-2 74348-96-2
936-58-3 936-58-3
Reaction Conditions
1.1 Catalysts: Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin, 4-hydroxy-2,6-bis[2,4,6-tris(1-m… Solvents: Toluene ;  rt
Reference
Bi(cyclopentyl)diol-Derived Boronates in Highly Enantioselective Chiral Phosphoric Acid-Catalyzed Allylation, Propargylation, and Crotylation of Aldehydes
Yuan, Jinping; Jain, Pankaj; Antilla, Jon C., Journal of Organic Chemistry, 2020, 85(20), 12988-13003

Production Method 10

1730-25-2 1730-25-2
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Solvents: Diethyl ether ;  0 °C; rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Copper-Catalyzed One-Pot Borylative Aldolisation β-Fluoride Elimination for the Formal Addition of Acrylates to Carbonyl Moieties
Rasson, Corentin; Stouse, Adrien; Boreux, Arnaud; Cirriez, Virginie; Riant, Olivier, Chemistry - A European Journal, 2018, 24(37), 9234-9237

Production Method 11

591-87-7 591-87-7
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Triethylamine ,  Carbon monoxide Catalysts: Ruthenium trichloride Solvents: 1,4-Dioxane ,  Water ;  18 h, 90 psi, 70 °C
Reference
Catalytic Nucleophilic Allylation Driven by the Water-Gas Shift Reaction
Denmark, Scott E. ; Matesich, Zachery D.; Nguyen, Son T.; Milicevic Sephton, Selena, Journal of Organic Chemistry, 2018, 83(1), 23-48

Production Method 12

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Zinc Solvents: Tetrahydrofuran ;  cooled; 1 h, cooled
1.2 Solvents: Tetrahydrofuran ;  cooled; 1.5 h, cooled
Reference
Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery
Nortcliffe, Andrew; Milne, Gavin D. S.; Hamza, Daniel; Moody, Christopher J., Bioorganic & Medicinal Chemistry, 2017, 25(7), 2218-2225

Production Method 13

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Solvents: Chloroform ;  reflux
Reference
Triethylammonium bis(catecholato)allylsiliconate
Hosomi, Akira; Miura, Katsukiyo, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 14

1730-25-2 1730-25-2
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Palladium(0)-mediated cyclization-coupling of β,γ-unsaturated oximes and aryl iodides
Mikesell, Joshua; Mosher, Michael D., Tetrahedron Letters, 2016, 57(9), 1011-1013

Production Method 15

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Tin Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  24 h, rt
Reference
Tin mediated Barbier type allylation in ionic liquids
Slaton, Rahiem; Petrone, Adam; Manchanayakage, Renuka, Tetrahedron Letters, 2011, 52(39), 5073-5076

Production Method 16

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Aluminum Catalysts: Indium trichloride Solvents: Water ,  1-Butyl-3-methylimidazolium hexafluorophosphate ;  30 min, rt
Reference
Ionic liquid-accelerated allylation of carbonyl compounds with a catalytic amount of indium generated from in situ reduction of InCl3 with aluminum
Hirashita, Tsunchisa; Sato, Yuki; Yamada, Dai; Takahashi, Fusako; Araki, Shuki, Chemistry Letters, 2011, 40(5), 506-507

Production Method 17

7393-43-3 7393-43-3
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Catalysts: 10H,12H-[2,1]Benzazastibolo[1,2-a][2,1]benzazastibolium, 11-methyl-, hexafluorop… ;  5 min, rt
1.2 3 h, 25 °C
Reference
Organoantimony ionic compound containing bridge-type nitrogen atom ligand, its preparation process and application
, China, , ,

Production Method 18

7393-43-3 7393-43-3
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Catalysts: 10H,12H-[2,1]Benzazabismolo[1,2-a][2,1]benzazabismolium, 1,2,3,4,6,7,8,11-octame… ;  5 min, rt
1.2 3 h, 25 °C
Reference
Organic bismuth ion compounds containing bridging nitrogen ligand, their preparation method and application as catalyst in allylation of aldehyde
, China, , ,

Production Method 19

1730-25-2 1730-25-2
100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Solvents: Diethyl ether ;  0 °C → rt
Reference
Total synthesis of (+/-)-diospongin A via Prins reaction
Hiebel, Marie-Aude; Pelotier, Beatrice; Piva, Olivier, Tetrahedron, 2007, 63(33), 7874-7878

Production Method 20

100-52-7 100-52-7
936-58-3 936-58-3
Reaction Conditions
1.1 Reagents: Indium Solvents: Dimethylformamide ;  5 - 30 min, 40 - 50 °C
Reference
Granular indium Barbier allylation of carbonyl compounds: a more economical protocol
Preite, Marcelo D.; Perez-Carvajal, Andres, Synlett, 2006, (19), 3337-3339

4-Phenyl-1-buten-4-ol Raw materials

4-Phenyl-1-buten-4-ol Preparation Products

4-Phenyl-1-buten-4-ol Related Literature

Related Categories

936-58-3 (4-Phenyl-1-buten-4-ol) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.